Cas no 111253-04-4 (5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• CAS No: 111253-04-4
• MF: C₇H₆N₂O₃S
• MW: 198.199140071869
• MDL: MFCD20654534
• CID: 2883772
• PubChem ID: 13637385
• Update Time: 2025-09-25

5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• LEA25304
• 111253-04-4
• 869-673-3
• EN300-814064
• 5-formyl-2-methylsulfanylpyrimidine-4-carboxylic acid
• 5-FORMYL-2-(METHYLTHIO)PYRIMIDINE-4-CARBOXYLIC ACID
• AT18452
• 5-FORMYL-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLICACID

• MDL： MFCD20654534
• Inchi： 1S/C7H6N2O3S/c1-13-7-8-2-4(3-10)5(9-7)6(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： FKKQUMQCWLVMGS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=O)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 198.00991323Da
• Monoisotopic Mass: 198.00991323Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives